Cas no 178609-67-1 (Pentanoic acid, 2-bromo-, phenylmethyl ester, (S)-)

• Product Name: Pentanoic acid, 2-bromo-, phenylmethyl ester, (S)-
• CAS No: 178609-67-1
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 1367076
• Update Time: 2024-08-16

Pentanoic acid, 2-bromo-, phenylmethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-, phenylmethyl ester, (S)-
• Pentanoic acid, 2-bromo-, phenylmethyl ester, (2S)-

• Inchi： 1S/C12H15BrO2/c1-2-6-11(13)12(14)15-9-10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3/t11-/m0/s1
• InChI Key： NECQBZAOHZEDSZ-NSHDSACASA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@@H](Br)CCC

Computed Properties

• Exact Mass: 270.02555

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±17.0 °C(Predicted)
• PSA: 26.3